4,5-Dimethylpyridazine-3,6-diamine

• IUPAC Name: 4,5-dimethylpyridazine-3,6-diamine
• InChI: InChI=1S/C6H10N4/c1-3-4(2)6(8)10-9-5(3)7/h1-2H3,(H2,7,9)(H2,8,10)
• InChI Key: AYDXHWVNRWTILS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN=C1N)N)C
• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol

Description

4,5-Dimethylpyridazine-3,6-diamine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as DMPD, and it is a pyridazine derivative with two methyl groups attached to the 4th and 5th positions of the pyridazine ring. DMPD has been studied extensively in recent years, and its synthesis, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been investigated in detail.

Scientific Research Applications

Polyimide Synthesis

4,5-Dimethylpyridazine-3,6-diamine derivatives have been utilized in the synthesis of soluble and thermally stable polyimides, showcasing excellent solubility in aprotic polar solvents and high thermal stability. These polyimides, derived from unsymmetrical diamines with pendant groups like triaryl imidazole, offer significant potential in materials science, particularly for applications requiring materials with high thermal resistance and good solubility for processing (Ghaemy & Alizadeh, 2009).

Medicinal Chemistry

In the realm of medicinal chemistry, 4,5-Dimethylpyridazine-3,6-diamine frameworks have been explored for the facile synthesis of substituted pyridazine-3,6-diamines. These compounds are attractive scaffolds due to their novel structural features and potential biological activities. The reported synthetic approach highlights the strategic use of the Buchwald protocol to access these challenging targets, underscoring the compound's utility in the development of new therapeutic agents (Wlochal & Bailey, 2015).

High-Performance Materials

Another application involves the synthesis of novel polyimides from aromatic diamine monomers containing pyridazine units, such as 3,6-bis(4-aminophenoxy)pyridazine. These polyimides demonstrate outstanding mechanical properties, thermal resistance, and optical transparency, making them suitable for advanced applications in electronics, aerospace, and coatings. The research highlights the role of 4,5-Dimethylpyridazine-3,6-diamine derivatives in creating high-performance polymers with tailored properties for specific industrial applications (Guan et al., 2014).

Metallo-Organic Frameworks

The compound has also found application in the design of metallo-organic frameworks (MOFs). Ligands derived from 4,5-Dimethylpyridazine-3,6-diamine have been employed to construct complex metallic grids that can encapsulate anions, showcasing potential in catalysis, gas storage, and separation technologies. This application underscores the versatility of 4,5-Dimethylpyridazine-3,6-diamine derivatives in constructing highly ordered and functional materials (Manzano et al., 2008).

Mechanism of Action

Target of Action

The primary targets of 4,5-Dimethylpyridazine-3,6-diamine are currently unknown. This compound is a derivative of pyridazine, which has been found to exhibit a wide range of pharmacological activities . .

Mode of Action

Pyridazine derivatives have been found to interact with various targets, leading to a broad spectrum of activities . The exact interactions between 4,5-Dimethylpyridazine-3,6-diamine and its targets, and the resulting changes, are yet to be elucidated.

Biochemical Pathways

Given the broad spectrum of activities exhibited by pyridazine derivatives, it is likely that multiple pathways could be affected

Result of Action

As a derivative of pyridazine, it may share some of the effects observed with other pyridazine compounds, such as antimicrobial, antitubercular, analgesic, anti-inflammatory, and antihypertensive activities . .